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Compound of Interest

Compound Name: XAP044

Cat. No.: B1684232 Get Quote

Application of XAP044 in Electrophysiological
Recordings
For Researchers, Scientists, and Drug Development Professionals

Introduction
XAP044 is a potent and selective antagonist of the metabotropic glutamate receptor subtype 7

(mGlu7).[1][2] As a presynaptic regulator of neurotransmission, mGlu7 is a key target in the

central nervous system for therapeutic development in areas such as anxiety, depression, and

stress-related disorders.[1][3] XAP044 exhibits a novel mechanism of action, binding to the

extracellular Venus flytrap domain (VFTD) of the mGlu7 receptor, in contrast to other allosteric

modulators that target the transmembrane domain.[1] This brain-penetrant compound has

demonstrated anti-stress, antidepressant-, and anxiolytic-like efficacy in rodent models. These

application notes provide detailed information and protocols for the use of XAP044 in

electrophysiological studies.
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Property Value Reference

Chemical Name

7-Hydroxy-3-(4-

iodophenoxy)-4H-1-

benzopyran-4-one

Molecular Weight 380.13 g/mol

Purity ≥98% (HPLC)

Solubility
Soluble to 100 mM in DMSO

and to 20 mM in ethanol
Tocris Bioscience

Storage Store at -20°C Tocris Bioscience

CAS Number 196928-50-4

In Vitro Electrophysiological Data
Parameter

Experimental
Model

Effect of XAP044 Reference

IC₅₀ for LTP Inhibition
Lateral Amygdala

Brain Slices (mice)
88 nM

IC₅₀ (Functional

Assays)

Recombinant Cell

Lines

1-4 µM (assay

dependent)

Long-Term

Potentiation (LTP)

Lateral Amygdala

Brain Slices (mGlu7

deficient mice)

No effect

In Vivo Administration Data
Dosing
Regimen

Animal Model Application
Observed
Effect

Reference

1 µM, 10 µM,

100 µM (chronic

i.c.v.)

Mice (Chronic

Subordinate

Colony Housing)

Anxiety and

Stress

Dose-dependent

amelioration of

HPA axis

dysfunction and

innate anxiety.
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Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathway of the mGlu7 receptor and a typical

experimental workflow for utilizing XAP044 in brain slice electrophysiology.
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Caption: Signaling pathway of the mGlu7 receptor and the antagonistic action of XAP044.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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